2-Iodo-5,5-dimethyl-3-((4-(trifluoromethoxy)phenyl)amino)cyclohex-2-EN-1-one

• IUPAC Name: 2-iodo-5,5-dimethyl-3-[4-(trifluoromethoxy)anilino]cyclohex-2-en-1-one
• InChI: InChI=1S/C15H15F3INO2/c1-14(2)7-11(13(19)12(21)8-14)20-9-3-5-10(6-4-9)22-15(16,17)18/h3-6,20H,7-8H2,1-2H3
• InChI Key: XCMUTAYDYKSTDH-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=C(C(=O)C1)I)NC2=CC=C(C=C2)OC(F)(F)F)C
• Molecular Formula: C15H15F3INO2
• Molecular Weight: 425.18 g/mol

Description

Physical And Chemical Properties Analysis

This compound has a molecular weight of 425.19. Other physical and chemical properties such as melting point, boiling point, and density were not found in the search results.

Scientific Research Applications

Organic Synthesis and Chemical Reactivity

Research has explored the utility of compounds structurally related to 2-Iodo-5,5-dimethyl-3-((4-(trifluoromethoxy)phenyl)amino)cyclohex-2-EN-1-one in organic synthesis. For example, halogenation reactions of enaminoketones, which share a resemblance in structure, have been described, showcasing the versatility of such compounds in synthesizing a variety of chemically significant molecules (I. Jirkovsky, 1974). These reactions pave the way for the creation of compounds with potential pharmaceutical applications.

Photophysical Studies

Investigations into the photolysis of haloanilines, closely related in their functional groups to the compound , have provided insights into the mechanisms of light-induced reactions. These studies are crucial for understanding the behavior of organic molecules under UV irradiation and their potential applications in photochemical syntheses (M. Freccero, M. Fagnoni, A. Albini, 2003).

Catalytic Applications

The synthesis and evaluation of novel compounds for their catalytic properties have also been a significant area of research. Molecular iodine, for instance, has been employed in facilitating reactions that yield structurally complex products from simple precursors, demonstrating the potential of such catalysts in organic synthesis (Naveen Mulakayala et al., 2012). This research could lead to more efficient and sustainable chemical processes.

Material Science and Engineering

The study of low-molecular-weight polyaniline models, which bear functional similarities to the target compound, highlights the potential applications of these materials in electronics and sensors. The ability to form aggregates through protonation and exhibit changes in electronic properties underscores the relevance of such compounds in developing new materials for technological applications (Natalya A. Lokshin et al., 2001).

Future Directions

The future directions for the use of this compound are not specified in the search results. Given its use in pharmaceutical testing, it may have potential applications in drug development or other areas of biomedical research. Further studies are needed to explore these possibilities.